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An In-depth Technical Guide on the Thermodynamic Properties of Al-Ni Liquid Alloys

Introduction

The aluminum-nickel (Al-Ni) binary system is of significant technological importance, forming
the basis for high-strength, high-temperature materials like nickel-base superalloys used in
aerospace and industrial applications.[1] The intermetallic compounds within this system, such
as NiAl and NisAl, are known for their desirable properties, including low density, high melting
points, and excellent chemical stability.[1] Understanding the thermodynamic properties of Al-Ni
alloys in their liquid state is crucial for controlling solidification processes, optimizing casting,
and developing new alloys with tailored microstructures and properties.[2][3] This guide
provides a comprehensive overview of key thermodynamic and thermophysical properties of
liquid Al-Ni alloys, details the experimental protocols used for their determination, and presents
guantitative data for researchers and scientists in the field.

Enthalpy of Mixing

The enthalpy of mixing (AHmIx) provides insight into the nature of atomic interactions in an
alloy. For the Al-Ni system, the formation of liquid alloys is characterized by strong exothermic
effects, indicating a strong attractive interaction between aluminum and nickel atoms and a
tendency towards chemical short-range ordering.[4] The minimum value of the integral enthalpy
of mixing is approximately -50 kJ/mol, highlighting a significant negative deviation from ideal
solution behavior.[4]

Quantitative Data for Enthalpy of Mixing
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Composition
. . Integral Enthalpy of
Temperature (K) (Atomic Fraction . Reference
Mixing (kJ/mol)

Ni, xNi)
1650 °C (1923 K) ~0.5 ~-50 [5]
o Strong exothermic
1575 K N/A (Ternary Al-Ni-Si) [4]
effects
1073 K (Solid) 0.75 (AlNiz) -41.7 [6]
1073 K (Solid) 0.50 (AINI) -64.1 [6]

Note: Data for liquid alloys at various compositions can be found in graphical form in the cited
literature.[5] The table includes solid-state values for context on the strong intermetallic

compound formation.

Experimental Protocol: High-Temperature Calorimetry

The enthalpy of mixing in high-temperature liquid alloys is commonly determined using high-
temperature calorimetry, such as the drop calorimetric method or isoperibolic calorimetry.[4][7]

Principle: Drop calorimetry measures the heat effect when one component (at a known
temperature) is dropped into a liquid bath of the other component held at a constant high
temperature inside a calorimeter. The resulting temperature change of the bath is used to
calculate the partial enthalpy of mixing. By repeating this process incrementally across a range
of compositions, the integral enthalpy of mixing for the entire system can be determined.[7]
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Activity, Gibbs Energy, and Entropy

Thermodynamic activity data for Al-Ni liquid alloys show a strong negative deviation from
Raoult's law, consistent with the large negative enthalpy of mixing.[8] This indicates that the
chemical potential of both Al and Ni is significantly lower in the liquid solution than in an ideal
mixture. Consequently, the Gibbs energy of mixing is also large and negative, driving the
formation of the solution and the aforementioned short-range ordering.[8]

Quantitative Data for Thermodynamic Properties (at
1873 K)

Property Composition (xNi) Value

Integral Gibbs Energy of

0.0-1.0 Reported graphically[8
Formation (AG) P Jrap VEE]
Integral Enthalpy of Formation .
0.0-1.0 Reported graphically[8]
(AH)
Integral Entropy of Formation )
0.0-1.0 Reported graphically[8]
(AS)
Activity of Al (aAl) 0.0-1.0 Reported graphically[8]
Activity of Ni (aNi) 0.0-1.0 Reported graphically[8]

Source: Desai, P. D. (1987). Thermodynamic Properties of Selected Binary Aluminum Alloy
Systems.[8]

Experimental Protocol: Electromotive Force (EMF)
Method

The activity of components in a liquid alloy can be determined using the electromotive force
(EMF) method.

Principle: This technique involves constructing an electrochemical concentration cell where the
liquid alloy serves as one electrode and the pure liquid metal as the other.[9] A suitable molten
salt or solid oxide electrolyte that conducts ions of the active metal separates the electrodes.
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The potential difference (EMF) measured between the electrodes is directly related to the
thermodynamic activity of the component in the alloy via the Nernst equation.

Viscosity

The viscosity of liquid Al-Ni alloys exhibits a non-monotonic dependence on composition.[10]
[11] Studies have shown that the addition of small amounts of nickel to liquid aluminum can
lead to an increase in viscosity, which is attributed to the formation of atomic clusters in the
melt.[11] The temperature dependence of viscosity for these alloys generally follows an
Arrhenius-type relationship, although deviations can occur, particularly in the Al-rich region.[10]
[11]

Juantitati for Viscosi

Alloy Composition (at. %

Ni) Temperature (°C) Kinematic Viscosity (v)
i
) Isotherms show non-
Al-rich (>90% Al) 700 - 1100 , ,
monotonic behavior[10]
) o Deviation from Arrhenius
Al-2.5% Ni Near Liquidus
dependence[11]
) o Deviation from Arrhenius
Al-5.0% Ni Near Liquidus
dependence[11]
Al68.5Ni31.5 ~1370- 1730 K Reported graphically[3]
Al75Ni25 ~1370- 1730 K Reported graphically[3]

Source: ResearchGate publications.[3][10][11]

Experimental Protocol: Oscillating Crucible Method

The viscosity of high-temperature, reactive melts like Al-Ni is often measured using the
oscillating crucible (or oscillating cup) method.[11]

Principle: A cylindrical crucible containing the liquid alloy sample is suspended by a torsion
wire. The crucible is given an initial torsional oscillation, and the decay of this oscillation (the
damping and period) is precisely measured. The viscosity of the liquid inside exerts a damping
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force on the crucible's motion. By analyzing the damped oscillations, and with knowledge of the
system's geometry and inertia, the kinematic viscosity of the liquid metal can be calculated.[12]

Sample Preparation:
Place Al-Ni alloy in a
cylindrical crucible (e.g., alumina)

System Setup:
Suspend crucible via a torsion wire
in a high-temperature furnace

Heating:
Melt the sample and stabilize
at the desired temperature
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Workflow for the Oscillating Crucible Viscosity Measurement.

Surface Tension and Density

Surface tension is a critical property for modeling solidification and casting processes.[2] Due to
the high reactivity of Al-Ni alloys, especially with oxygen, obtaining reliable experimental data is
challenging.[2][13] Measurements are often performed using containerless methods like
electromagnetic levitation or in controlled atmospheres using methods like the sessile drop.[13]
[14] The surface tension of liquid Al-Ni alloys generally decreases with increasing temperature.
[13]

Juantitati for Surf :

Surface Tension

Alloy Composition Temperature (K) Method
(mN/m)
Al75Ni25 1620 (Liquidus) ~935 Large Drop[13]
) Varies with )
Al-Ni alloys 1923 N Sessile/Large Drop[2]
composition
_ Varies with Literature
Al-Ni alloys 1773 N o
composition compilation[15]
Al68.5Ni31.5 1603 (Liquidus) ~950 Levitated Drop[3][14]

Source: ResearchGate and MDPI publications.[2][3][13][14][15]

Experimental Protocol: Sessile Drop and Levitated Drop
Methods

Sessile Drop (SD) / Large Drop (LD) Method: This is a container-based optical method. A
droplet of the liquid alloy is placed on a non-wetting, inert substrate in a furnace with a
controlled atmosphere.[2][13] A high-resolution camera captures the profile of the droplet. The
shape of the droplet is governed by the balance between gravitational forces and surface
tension. By analyzing the droplet's shape using the Young-Laplace equation, both the surface
tension and density of the liquid can be determined.[13]
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Levitated Drop (LD) Method: This is a containerless technique that avoids potential
contamination from a substrate. The metallic sample is levitated and melted using an
electromagnetic field.[16] The liquid droplet oscillates, and a high-speed camera records these
oscillations. The frequency of the surface oscillations is directly proportional to the surface
tension of the liquid.[16] This method is particularly suitable for highly reactive and high-
temperature melts.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Thermodynamic properties of Al-Ni liquid alloys].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105184#thermodynamic-properties-of-al-ni-liquid-
alloys]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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